Cas no 62085-01-2 (Spiro[thietane-2,9'-[9H]xanthene], 3,4-dimethoxy-, cis-)

• Product name: Spiro[thietane-2,9'-[9H]xanthene], 3,4-dimethoxy-, cis-
• CAS No: 62085-01-2
• MF: C₁₇H₁₆O₃S
• MW: 300.372143745422
• CID: 458753
• PubChem ID: 71390139

Spiro[thietane-2,9'-[9H]xanthene], 3,4-dimethoxy-, cis- Chemical and Physical Properties

Names and Identifiers

• Spiro[thietane-2,9'-[9H]xanthene], 3,4-dimethoxy-, cis-
• DTXSID90812073
• 62085-01-2
• (3R,4S)-3,4-dimethoxyspiro[thietane-2,9'-xanthene]

• Inchi： InChI=1S/C17H16O3S/c1-18-15-16(19-2)21-17(15)11-7-3-5-9-13(11)20-14-10-6-4-8-12(14)17/h3-10,15-16H,1-2H3/t15-,16-/m0/s1
• InChI Key： NESQRCRXDNXTCT-HOTGVXAUSA-N
• SMILES： COC1C(SC12C3=CC=CC=C3OC4=CC=CC=C24)OC

Computed Properties

• Exact Mass: 300.08208
• Monoisotopic Mass: 300.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53Ų
• XLogP3: 3.2

Experimental Properties

• PSA: 27.69